Cas no 228422-47-7 ((R)-3-(4-Fluorophenyl)-β-alaninol)

(R)-3-(4-Fluorophenyl)-β-alaninol is a chiral β-amino alcohol derivative featuring a fluorophenyl substituent, which imparts unique steric and electronic properties. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of enantioselective drugs and bioactive molecules. The presence of the fluorophenyl group enhances metabolic stability and binding affinity in target interactions, while the β-alaninol scaffold offers versatility for further functionalization. Its high enantiomeric purity makes it suitable for asymmetric synthesis and catalysis. The compound is commonly utilized in research settings for exploring structure-activity relationships and optimizing drug candidates. Proper handling under controlled conditions is recommended due to its reactive functional groups.
(R)-3-(4-Fluorophenyl)-β-alaninol structure
228422-47-7 structure
Product Name:(R)-3-(4-Fluorophenyl)-β-alaninol
CAS No:228422-47-7
MF:C9H12FNO
MW:169.196085929871
MDL:MFCD07784088
CID:245114
PubChem ID:10197883
Update Time:2025-06-07

(R)-3-(4-Fluorophenyl)-β-alaninol Chemical and Physical Properties

Names and Identifiers

    • (R)-3-Amino-2-(4-fluorophenyl)propan-1-ol
    • (R)-3-(4-fluorophenyl)-beta-alaninol
    • (R)-3-Amino-3-(4-fluorophenyl)propan-1-ol
    • (R)-ß-(4-FLUOROPHENYL)ALANINOL
    • Benzenepropanol, g-amino-4-fluoro-, (gR)-
    • (3R)-3-amino-3-(4-fluorophenyl)propanol
    • (R)-?-(4-Fluorophenyl)alaninol
    • (R)-1-(4-fluorophenyl)-3-hydroxypropylamine
    • (R)-3-amino-3-(4-fluorophenyl)-1-propanol
    • (r)-3-amino-3-(4-fluoro-phenyl)-propan-1-ol
    • (R)-A-(4-Fluorophenyl)alaninol
    • (S)-2-amino-3-(4-fluorophenyl)propan-1-ol
    • ACT09312
    • CTK8E2804
    • SureCN971560
    • MFCD07784088
    • DTXSID00436623
    • 228422-47-7
    • CCJPLYPJQZYBLI-SECBINFHSA-N
    • (3R)-3-amino-3-(4-fluorophenyl)propan-1-ol
    • (R)- -(4-Fluorophenyl)alaninol
    • (R)-3-amino-3-(4-fluorophenyl)-propan-1-ol
    • SCHEMBL971560
    • AKOS006286170
    • (r)-beta-(4-fluorophenyl)alaninol
    • EN300-1163990
    • CS-0168714
    • AS-37742
    • (R)-3-(4-Fluorophenyl)-β-alaninol
    • MDL: MFCD07784088
    • Inchi: 1S/C9H12FNO/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-4,9,12H,5-6,11H2/t9-/m1/s1
    • InChI Key: CCJPLYPJQZYBLI-SECBINFHSA-N
    • SMILES: FC1C=CC(=CC=1)[C@@H](CCO)N

Computed Properties

  • Exact Mass: 169.09000
  • Monoisotopic Mass: 169.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.167
  • Boiling Point: 296.8°Cat760mmHg
  • Flash Point: 133.3°C
  • Refractive Index: 1.541
  • PSA: 46.25000
  • LogP: 1.90820

(R)-3-(4-Fluorophenyl)-β-alaninol Security Information

(R)-3-(4-Fluorophenyl)-β-alaninol Pricemore >>

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